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Abstract
This technical guide provides a comprehensive overview of 4,4-Dimethylcyclohexanone, a

significant intermediate in organic synthesis. The document details its historical discovery, key

physical and chemical properties, and established synthesis methodologies. Detailed

experimental protocols for its preparation are provided, alongside a thorough compilation of its

spectroscopic data for analytical purposes. This guide is intended to be a valuable resource for

researchers and professionals in the fields of chemistry and drug development, facilitating a

deeper understanding and application of this versatile ketone.

Discovery and History
4,4-Dimethylcyclohexanone was first synthesized in the mid-20th century during a period of

extensive research into substituted cyclohexanones.[1] While a specific discoverer is not widely

documented in the available literature, its emergence was a part of systematic studies aimed at

understanding the chemical and physical properties of alicyclic ketones. These foundational

investigations paved the way for its use as a building block in the synthesis of more complex

molecules, particularly in the pharmaceutical and fragrance industries.[1]
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4,4-Dimethylcyclohexanone is a white to pale yellow crystalline solid or a colorless to pale

yellow liquid at room temperature, possessing a mild, characteristic ketonic odor.[1] It is a

substituted cyclohexanone with two methyl groups at the 4-position, which imparts steric

hindrance and influences its reactivity.[1] A summary of its key physical and chemical properties

is presented in the tables below.

Table 1: Physical Properties of 4,4-
Dimethylcyclohexanone

Property Value Reference(s)

Molecular Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol [1]

CAS Number 4255-62-3 [1]

Appearance
White to pale yellow solid or

colorless to pale yellow liquid
[1]

Melting Point 41-45 °C [1]

Boiling Point 170.6 ± 8.0 °C at 760 mmHg [1]

Flash Point 62 °C (144 °F) [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether

[1]

Density 0.928 g/cm³ [1]

Table 2: Spectroscopic Data of 4,4-
Dimethylcyclohexanone
¹H NMR (Proton Nuclear Magnetic Resonance)
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

2.34 t 4H
-CH₂- (adjacent to

C=O)

1.66 t 4H
-CH₂- (adjacent to

C(CH₃)₂)

1.09 s 6H -CH₃

Note: Predicted values based on analysis of similar structures.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm Carbon Assignment

~212 C=O (C-1)

~39 -CH₂- (C-2, C-6)

~38 C(CH₃)₂ (C-4)

~30 -CH₂- (C-3, C-5)

~28 -CH₃

Note: Predicted values based on data from cyclohexanone and related substituted analogs.

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹) Vibration Type Functional Group

2950-2850 C-H Stretch Aliphatic (CH₂, CH₃)

1710-1715 C=O Stretch Ketone

1465 C-H Bend CH₂ Scissoring

1370 C-H Bend CH₃ Bending
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Note: These are characteristic infrared absorption ranges for aliphatic ketones.

MS (Mass Spectrometry)

m/z Interpretation

126 Molecular Ion (M⁺)

111 [M - CH₃]⁺

98 [M - CO]⁺

83 [M - C₃H₇]⁺

70 McLafferty Rearrangement Product

55 [C₄H₇]⁺

Note: The fragmentation pattern would likely involve the loss of small neutral molecules and

alkyl fragments from the cyclohexyl ring.

Synthesis of 4,4-Dimethylcyclohexanone
Several synthetic routes have been established for the preparation of 4,4-
Dimethylcyclohexanone. The most common methods include the oxidation of 4,4-

dimethylcyclohexanol, the catalytic dehydrogenation of 4,4-dimethylcyclohexanol, and the

alkylation of cyclohexanone.

Oxidation of 4,4-Dimethylcyclohexanol
A widely used laboratory-scale synthesis involves the oxidation of the corresponding secondary

alcohol, 4,4-dimethylcyclohexanol, using chromium-based reagents such as pyridinium

chlorochromate (PCC) or Jones reagent (a solution of chromium trioxide in aqueous sulfuric

acid).

Materials:

4,4-Dimethylcyclohexanol

Acetone (anhydrous)
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Jones Reagent (CrO₃ in H₂SO₄/H₂O)

Isopropanol

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4,4-

dimethylcyclohexanol in acetone.

Cool the flask in an ice bath to 0-5 °C.

Slowly add Jones reagent dropwise to the stirred solution, maintaining the temperature

below 20 °C. The color of the reaction mixture will change from orange-red to green.

After the addition is complete, allow the mixture to stir at room temperature for 2 hours to

ensure the reaction goes to completion.

Quench the excess oxidant by the dropwise addition of isopropanol until the orange color

disappears completely.

Remove the acetone by rotary evaporation.

Add water to the residue and extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash sequentially with saturated aqueous NaHCO₃

solution and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to yield the crude 4,4-dimethylcyclohexanone.
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The crude product can be purified by vacuum distillation or column chromatography.

Catalytic Dehydrogenation of 4,4-Dimethylcyclohexanol
On an industrial scale, the catalytic dehydrogenation of 4,4-dimethylcyclohexanol is a more

common method. This process typically involves passing the alcohol vapor over a heated

catalyst, such as copper or palladium-based catalysts.

Alkylation of Cyclohexanone
Another synthetic approach is the gem-dialkylation of cyclohexanone. This method can be

challenging due to the potential for competing O-alkylation and mono-alkylation. The use of a

strong, non-nucleophilic base like lithium diisopropylamide (LDA) can favor the formation of the

enolate for subsequent alkylation.

Experimental Workflows and Logical Relationships
The synthesis of 4,4-Dimethylcyclohexanone from its corresponding alcohol via oxidation is a

fundamental and illustrative experimental workflow. The following diagram outlines the key

steps in this process.

Reaction Workup & Purification

4,4-Dimethylcyclohexanol
in Acetone

Addition of
Jones Reagent

Cooling (0-5°C) Addition of
Isopropanol

Stirring (2h, RT)
Rotary Evaporation Liquid-Liquid

Extraction (Ether/Water)
Wash with NaHCO₃

and Brine Dry with MgSO₄
Vacuum Distillation or

Column Chromatography Pure 4,4-Dimethylcyclohexanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4,4-Dimethylcyclohexanone.

Applications in Research and Drug Development
4,4-Dimethylcyclohexanone serves as a crucial intermediate in the synthesis of a variety of

organic molecules.[1] Its sterically hindered ketone functionality makes it a valuable building

block for creating complex molecular architectures. In the pharmaceutical industry, it is utilized
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in the synthesis of various drug candidates and active pharmaceutical ingredients.

Furthermore, its derivatives are employed in the fragrance industry to produce unique scents

and in the manufacturing of specialty polymers.[1]

Conclusion
4,4-Dimethylcyclohexanone, a product of mid-20th-century chemical exploration, has

established itself as a versatile and important intermediate in modern organic synthesis. This

guide has provided a detailed overview of its history, physicochemical properties, and synthetic

methodologies, complete with experimental protocols and spectroscopic data. The structured

presentation of this information aims to support researchers and professionals in leveraging the

unique chemical properties of 4,4-dimethylcyclohexanone for the advancement of chemical

synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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